Cas no 1261919-67-8 (2-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol)

• Product Name: 2-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol
• CAS No: 1261919-67-8
• MF: C₁₂H₈ClFO₂
• MW: 238.642126083374
• MDL: MFCD18315516
• CID: 2621863
• PubChem ID: 53221255
• Update Time: 2025-06-09

2-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• MFCD18315516
• 1261919-67-8
• DTXSID40685916
• 4'-Chloro-5-fluoro[1,1'-biphenyl]-2,3'-diol
• 2-CHLORO-5-(5-FLUORO-2-HYDROXYPHENYL)PHENOL
• 2-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol, 95%
• 2-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol

• MDL： MFCD18315516
• Inchi： 1S/C12H8ClFO2/c13-10-3-1-7(5-12(10)16)9-6-8(14)2-4-11(9)15/h1-6,15-16H
• InChI Key： WZJCIQVZRSSJLB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)C1C=C(C=CC=1O)F

Computed Properties

• Exact Mass: 238.0196853Da
• Monoisotopic Mass: 238.0196853Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol

Introduction to 2-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol (CAS No. 1261919-67-8)

2-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol, identified by the Chemical Abstracts Service number 1261919-67-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of phenolic derivatives, characterized by its structural features that include both chloro and fluoro substituents, which contribute to its unique chemical properties and potential biological activities.

The molecular structure of 2-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol consists of a central benzene ring substituted with a chloro group at the 2-position and a hydroxyl- and fluoro-substituted phenyl group at the 5-position. This arrangement imparts a high degree of functional diversity, making it a valuable scaffold for the development of novel therapeutic agents. The presence of both electron-withdrawing (chloro) and electron-donating (hydroxyl and fluoro) groups enhances its reactivity and interaction with biological targets, which is a critical factor in drug design.

In recent years, there has been a surge in research focused on phenolic compounds due to their broad spectrum of biological activities. Studies have demonstrated that these compounds exhibit properties such as antioxidant, anti-inflammatory, and antimicrobial effects, which are highly relevant in the development of new drugs. Specifically, 2-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol has been investigated for its potential role in modulating various cellular pathways, making it a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of 2-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol is its ability to interact with multiple biological targets. The chloro group at the 2-position can participate in hydrogen bonding and dipole-dipole interactions, while the fluoro-substituted phenyl group can engage in hydrophobic interactions. These properties make it an ideal candidate for designing molecules that can selectively bind to specific proteins or enzymes involved in disease pathways. For instance, preliminary studies have suggested that this compound may have inhibitory effects on certain kinases, which are key players in cancer progression.

The synthesis of 2-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions. The introduction of the chloro group typically involves electrophilic aromatic substitution reactions, while the attachment of the fluoro-substituted phenyl group may involve cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high yields and purity.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of 2-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental design and help optimize drug candidates for better efficacy and reduced side effects. By integrating experimental data with computational insights, scientists can accelerate the drug discovery process significantly.

The pharmacological potential of 2-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol has been explored in several preclinical studies. One notable area of interest is its anti-cancer properties. Research has shown that this compound can induce apoptosis in certain cancer cell lines by disrupting critical signaling pathways involved in cell survival and proliferation. Additionally, its ability to generate reactive oxygen species suggests that it may also have therapeutic applications in neurodegenerative diseases, where oxidative stress is a major contributing factor.

Another significant area where 2-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol shows promise is in anti-inflammatory therapy. Chronic inflammation is associated with numerous diseases, including cardiovascular disorders, diabetes, and autoimmune conditions. Studies indicate that this compound can modulate inflammatory responses by inhibiting key enzymes such as COX-2 and LOX. By targeting these enzymes, 2-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol may help reduce inflammation and alleviate symptoms associated with these conditions.

The safety profile of 2-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol is another critical aspect that has been studied extensively. Preclinical toxicology studies have assessed its acute and chronic toxicity levels to ensure that it does not pose significant risks when used therapeutically. These studies have generally shown that the compound is well-tolerated at relevant doses, although further research is needed to fully understand its long-term effects.

In conclusion, 2-Chloro-5-(5-fluoro-2-hydroxyphenyl)phenol (CAS No. 1261919-67-8) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features, combined with its demonstrated biological activities, make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits, this compound is poised to play a significant role in addressing various human health challenges.